![molecular formula C12H18N2O2S B5707388 ethyl 4-(2-thienylmethyl)-1-piperazinecarboxylate](/img/structure/B5707388.png)
ethyl 4-(2-thienylmethyl)-1-piperazinecarboxylate
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Overview
Description
Ethyl 4-(2-thienylmethyl)-1-piperazinecarboxylate, commonly known as TFMPP, is a psychoactive drug that belongs to the piperazine family. It was first synthesized in the 1970s and gained popularity as a recreational drug in the 1990s. TFMPP is known for its euphoric and hallucinogenic effects, and it has been used in scientific research for its potential therapeutic properties.
Mechanism of Action
TFMPP acts as a partial agonist of the serotonin 5-HT2A and 5-HT2C receptors. It binds to these receptors and activates them, leading to the release of neurotransmitters such as dopamine and serotonin. This results in the euphoric and hallucinogenic effects of TFMPP.
Biochemical and Physiological Effects
TFMPP has been shown to increase heart rate, blood pressure, and body temperature in humans. It can also cause pupil dilation and muscle tension. In animal studies, TFMPP has been found to increase locomotor activity and induce hyperthermia.
Advantages and Limitations for Lab Experiments
TFMPP is a useful tool for studying the mechanisms of action of psychoactive drugs. It has been shown to interact with the same receptors as other psychoactive drugs, such as LSD and psilocybin. However, TFMPP has limitations as a research tool, as its effects are less potent and shorter-lasting than other psychoactive drugs.
Future Directions
There are several future directions for research on TFMPP. One area of interest is its potential therapeutic properties in treating anxiety and depression. Further studies are needed to determine the safety and efficacy of TFMPP as a treatment for these conditions. Additionally, TFMPP could be used as a tool to study the role of serotonin receptors in regulating mood and behavior. Finally, TFMPP could be used in combination with other psychoactive drugs to study their interactions and potential therapeutic effects.
Synthesis Methods
TFMPP is synthesized by reacting ethyl piperazine with 2-thiophenecarboxaldehyde in the presence of a catalyst. The resulting product is then treated with ethyl chloroformate to form the ethyl ester derivative. The final product is purified through recrystallization and characterized through spectroscopic analysis.
Scientific Research Applications
TFMPP has been used in scientific research as a tool to study the mechanisms of action of psychoactive drugs. It has been shown to interact with the serotonin receptors in the brain, which are involved in regulating mood, appetite, and sleep. TFMPP has also been studied for its potential therapeutic properties in treating anxiety and depression.
properties
IUPAC Name |
ethyl 4-(thiophen-2-ylmethyl)piperazine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2O2S/c1-2-16-12(15)14-7-5-13(6-8-14)10-11-4-3-9-17-11/h3-4,9H,2,5-8,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VEQKLSXZXQMPRN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCN(CC1)CC2=CC=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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